N-(8-methyl-1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)picolinamide

• IUPAC Name: N-(8-methyl-1-propylpyrazolo[3,4-b]quinolin-3-yl)pyridine-2-carboxamide
• InChI: InChI=1S/C20H19N5O/c1-3-11-25-19-15(12-14-8-6-7-13(2)17(14)22-19)18(24-25)23-20(26)16-9-4-5-10-21-16/h4-10,12H,3,11H2,1-2H3,(H,23,24,26)
• InChI Key: VCJORAWGSLWPAW-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=NC3=C(C=CC=C3C=C2C(=N1)NC(=O)C4=CC=CC=N4)C
• Molecular Formula: C20H19N5O
• Molecular Weight: 345.4 g/mol

Description

1H-Pyrazolo[3,4-b]quinolines are three-membered azaheterocyclic systems that are composed of a pyrazole-and-quinoline fragment. The parent structure can be modified with a number of substituents that have a great influence on the physical, photophysical, and biological properties.

Synthesis Analysis

The main methods of synthesis include Friedländer condensation, synthesis from anthranilic acid derivatives, multicomponent synthesis, and others. The Friedländer condensation of o-aminocarbonyl compounds with carbonyl systems that contain the active α-methylene group is one of the most important methods of quinoline synthesis.

Molecular Structure Analysis

The structure of 1H-Pyrazolo[3,4-b]quinoline consists of a pyrazole-and-quinoline fragment. The parent structure can be modified with a number of substituents.

Chemical Reactions Analysis

The main methods of synthesis are described, which include Friedländer condensation, synthesis from anthranilic acid derivatives, multicomponent synthesis, and others. The use of this class of compounds as potential fluorescent sensors and biologically active compounds is shown.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1H-Pyrazolo[3,4-b]quinolines can be influenced by the number of substituents that modify the parent structure.

Scientific Research Applications

N-(8-methyl-1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)picolinamide, a mouthful of a compound, belongs to the family of pyrazolo[3,4-b]pyridines . These heterocyclic compounds exhibit two possible tautomeric forms: the 1H-isomer and the 2H-isomer . .

Synthetic Methods

Researchers employ several synthetic routes to access N-(8-methyl-1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)picolinamide. These methods include:

• .

Conclusion

N-(8-methyl-1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)picolinamide and its derivatives continue to intrigue researchers across various fields. Their versatility and potential applications make them a captivating subject for further investigation.

Remember, scientific progress often unfolds through curiosity and collaboration, so let’s keep exploring!

Mechanism of Action

Target of Action

Similar compounds in the 1h-pyrazolo[3,4-b]quinoline class have been shown to exhibit biological activity, suggesting they interact with specific cellular targets .

Mode of Action

It’s known that the structure of 1h-pyrazolo[3,4-b]quinolines can be modified with various substituents, which can significantly influence their physical, photophysical, and biological properties .

Biochemical Pathways

Compounds in the 1h-pyrazolo[3,4-b]quinoline class have been used as potential fluorescent sensors and biologically active compounds , suggesting they may interact with and influence certain biochemical pathways.

Result of Action

Similar compounds in the 1h-pyrazolo[3,4-b]quinoline class have shown significant biological activity , suggesting that they may induce observable molecular and cellular effects.